6,11-Dioxo-6,11-dihydrobenzo[f]pyrido[1,2-a]indole-12-carbonitrile

• Molecular Formula: C17H8N2O2
• Molecular Weight: 272.26 g/mol
• IUPAC Name: 6,11-dioxonaphtho[2,3-b]indolizine-12-carbonitrile
• InChI: InChI=1S/C17H8N2O2/c18-9-12-13-7-3-4-8-19(13)15-14(12)16(20)10-5-1-2-6-11(10)17(15)21/h1-8H
• InChI Key: TZAIQWVDIMICCQ-UHFFFAOYSA-N
• SMILES: C1=CC=C2C(=C1)C(=O)C3=C(C2=O)N4C=CC=CC4=C3C#N

Description

6,11-Dioxo-6,11-dihydrobenzo[f]pyrido[1,2-a]indole-12-carbonitrile, also known as DBP, is a synthetic compound that has been extensively studied for its potential applications in scientific research. DBP belongs to the class of indole derivatives and has been shown to possess a wide range of biological activities that make it a promising candidate for various applications.

Mechanism of Action

The mechanism of action of 6,11-Dioxo-6,11-dihydrobenzo[f]pyrido[1,2-a]indole-12-carbonitrile is not fully understood, but studies have suggested that it exerts its biological effects through the modulation of various signaling pathways. 6,11-Dioxo-6,11-dihydrobenzo[f]pyrido[1,2-a]indole-12-carbonitrile has been shown to activate the p53 pathway, which is a critical regulator of cell growth and apoptosis. 6,11-Dioxo-6,11-dihydrobenzo[f]pyrido[1,2-a]indole-12-carbonitrile has also been shown to inhibit the Akt pathway, which is involved in the regulation of cell survival and proliferation.
Biochemical and Physiological Effects
6,11-Dioxo-6,11-dihydrobenzo[f]pyrido[1,2-a]indole-12-carbonitrile has been shown to possess a wide range of biochemical and physiological effects. Studies have shown that 6,11-Dioxo-6,11-dihydrobenzo[f]pyrido[1,2-a]indole-12-carbonitrile can induce apoptosis in cancer cells and inhibit their growth and proliferation. 6,11-Dioxo-6,11-dihydrobenzo[f]pyrido[1,2-a]indole-12-carbonitrile has also been shown to have anti-inflammatory properties and to inhibit the production of pro-inflammatory cytokines. Additionally, 6,11-Dioxo-6,11-dihydrobenzo[f]pyrido[1,2-a]indole-12-carbonitrile has been shown to have neuroprotective effects and to improve cognitive function in animal models.

Advantages and Limitations for Lab Experiments

One of the main advantages of 6,11-Dioxo-6,11-dihydrobenzo[f]pyrido[1,2-a]indole-12-carbonitrile is its potent anti-cancer properties, which make it a promising candidate for cancer research. 6,11-Dioxo-6,11-dihydrobenzo[f]pyrido[1,2-a]indole-12-carbonitrile is also relatively easy to synthesize and can be obtained in large quantities. However, one of the limitations of 6,11-Dioxo-6,11-dihydrobenzo[f]pyrido[1,2-a]indole-12-carbonitrile is its limited solubility in aqueous solutions, which can make it difficult to use in certain experiments.

Future Directions

There are several future directions for research on 6,11-Dioxo-6,11-dihydrobenzo[f]pyrido[1,2-a]indole-12-carbonitrile. One area of research is the development of more efficient synthesis methods that can yield 6,11-Dioxo-6,11-dihydrobenzo[f]pyrido[1,2-a]indole-12-carbonitrile in higher yields and with improved purity. Another area of research is the investigation of the mechanism of action of 6,11-Dioxo-6,11-dihydrobenzo[f]pyrido[1,2-a]indole-12-carbonitrile and the identification of its molecular targets. Additionally, more studies are needed to explore the potential applications of 6,11-Dioxo-6,11-dihydrobenzo[f]pyrido[1,2-a]indole-12-carbonitrile in other areas of scientific research, such as neurology and immunology.

Synthesis Methods

The synthesis of 6,11-Dioxo-6,11-dihydrobenzo[f]pyrido[1,2-a]indole-12-carbonitrile can be achieved through a multistep process that involves the condensation of 4-chlorobenzoic acid with 2-aminophenol to form 2-(4-chlorobenzoyl)phenol. This intermediate is then subjected to a series of reactions that involve cyclization, oxidation, and nitrile formation to yield 6,11-Dioxo-6,11-dihydrobenzo[f]pyrido[1,2-a]indole-12-carbonitrile.

Scientific Research Applications

6,11-Dioxo-6,11-dihydrobenzo[f]pyrido[1,2-a]indole-12-carbonitrile has been extensively studied for its potential applications in various fields of scientific research. One of the most promising applications of 6,11-Dioxo-6,11-dihydrobenzo[f]pyrido[1,2-a]indole-12-carbonitrile is in the field of cancer research. Studies have shown that 6,11-Dioxo-6,11-dihydrobenzo[f]pyrido[1,2-a]indole-12-carbonitrile possesses potent anti-cancer properties and can induce apoptosis in cancer cells. 6,11-Dioxo-6,11-dihydrobenzo[f]pyrido[1,2-a]indole-12-carbonitrile has also been shown to inhibit the growth and proliferation of cancer cells and to sensitize them to chemotherapy.